Cas no 73674-46-1 (tert-Butyl (1-Amino-3-methyl-1-oxobutan-2-yl)carbamate)

• Product Name: tert-Butyl (1-Amino-3-methyl-1-oxobutan-2-yl)carbamate
• CAS No: 73674-46-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD24390407
• CID: 542137
• PubChem ID: 11367915
• Update Time: 2025-04-19

tert-Butyl (1-Amino-3-methyl-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(aminocarbonyl)-2-methylpropyl]-, 1,1-dimethylethylester
• tert-Butyl (1-amino-3-methyl-1-oxobutan-2-yl)carbamate
• tert-butyl 1-amino-3-methyl-1-oxobutan-2-ylcarbamate
• AC6706
• EN300-160407
• FT-0771334
• SY057512
• Boc-L-Valineamide
• 73674-46-1
• Nalpha-Boc-DL-valinamide
• tert-butyl N-(1-carbamoyl-2-methylpropyl)carbamate
• tert-butylN-(1-carbamoyl-2-methylpropyl)carbamate
• FT-0709849
• NS-00048
• tert-butyl N-(1-amino-3-methyl-1-oxobutan-2-yl)carbamate
• SCHEMBL13715214
• AKOS008521528
• BOC-D-VAL-NH2
• MFCD24390407
• tert-Butyl (1-Amino-3-methyl-1-oxobutan-2-yl)carbamate

• MDL： MFCD24390407
• Inchi： 1S/C10H20N2O3/c1-6(2)7(8(11)13)12-9(14)15-10(3,4)5/h6-7H,1-5H3,(H2,11,13)(H,12,14)
• InChI Key： NZSZYROZOXUFSG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N)=O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives